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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12386646

This guide provides crucial safety and logistical information for the handling and disposal of D-
Ribose-1,2-13C2, a stable isotope-labeled compound. The following procedures are designed
to ensure the safety of laboratory personnel and maintain the integrity of the product.

Hazard Identification and Safety Precautions

D-Ribose-1,2-13C2 is a stable, non-radioactive isotopically labeled form of D-Ribose. While a
specific Safety Data Sheet (SDS) for D-Ribose-1,2-13C2 is not readily available, the SDS for
its non-labeled counterpart, D-Ribose, indicates that it is not a hazardous substance.[1]
However, it is prudent to handle all chemicals with care and adhere to good laboratory
practices.

Key Safety Information:

o Hazard Class: Not classified as hazardous.[1]

o Combustibility: It is a combustible solid.

« Inhalation: Avoid inhalation of dust.

o Skin and Eye Contact: May cause irritation upon contact.

e Ingestion: May be harmful if swallowed in large quantities.
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Personal Protective Equipment (PPE)

The following personal protective equipment is recommended to ensure minimal exposure and
prevent contamination when handling D-Ribose-1,2-13C2.

Specifications and
PPE Category Item
Rationale

o Minimum requirement to
) Safety Glasses with Side ) )
Eye and Face Protection ) protect against dust particles.
Shields
[2][3]

Recommended when there is
Goggles a risk of splashing during

solution preparation.[2][3]

Provides adequate protection

for incidental contact.[2][4] It is

Hand Protection Nitrile Gloves ) ]
advisable to inspect gloves
before use.[4]
_ Protects skin and clothing from
Body Protection Laboratory Coat ) )
potential spills.[2][3][5]
Recommended when handling
) ) ) ) the powder outside of a fume
Respiratory Protection N95 Respirator or equivalent

hood or glove box to prevent

inhalation of dust.[3]

Handling and Storage Procedures

Proper handling and storage are vital to maintain the chemical and isotopic purity of D-Ribose-
1,2-13C2.

Operational Plan:

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage.
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o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from strong oxidizing agents.[1][6]

» Weighing and Aliquoting:

o Perform all weighing and aliquoting in a designated area, such as a chemical fume hood
or a glove box, to prevent contamination and inhalation of dust.

o Use clean, dedicated spatulas and weighing boats.

e Solution Preparation:
o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Ensure the solvent is compatible with D-Ribose. Water is a common solvent.

Logical Workflow for Handling D-Ribose-1,2-13C2
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As D-Ribose is not classified as a hazardous material, its disposal is straightforward. However,
it is essential to adhere to local, state, and federal regulations.

Disposal Steps:
» Waste Collection:

o Solid Waste: Collect excess solid D-Ribose-1,2-13C2 and any contaminated disposable
materials (e.g., weighing boats, gloves) in a designated, clearly labeled waste container.

o Liquid Waste: Collect aqueous solutions of D-Ribose-1,2-13C2 in a separate, labeled
container. Do not pour down the drain unless permitted by local regulations.[6]

e Disposal Method:
o Dispose of the chemical waste through a licensed professional waste disposal service.[6]
o Handle uncleaned containers as you would the product itself.

Emergency Procedures

In case of accidental exposure or spills, follow these procedures:
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Incident First Aid / Spill Response

) Move the individual to fresh air. If breathing is
Inhalation . . .
difficult, seek medical attention.

_ Remove contaminated clothing and wash the
Skin Contact )
affected area with soap and water.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ) o

eyelids occasionally. Seek medical attention if

irritation persists.[1][7]

Do not induce vomiting. Rinse mouth with water

Ingestion . .
and seek medical advice.
For small spills of the solid, sweep up carefully,
avoiding dust generation, and place in a suitable
Spil container for disposal.[1][7] For liquid spills,
pi

absorb with an inert material and place in a
chemical waste container. Ensure the area is

well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for D-Ribose-
1,2-13C2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386646#personal-protective-equipment-for-
handling-d-ribose-1-2-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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